Cas no 922926-76-9 (2-(3-fluorophenyl)methyl-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-(3-fluorophenyl)methyl-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one
• CAS No: 922926-76-9
• MF: C₁₈H₁₅FN₂O₂
• MW: 310.322307825089
• CID: 5505616
• Update Time: 2025-06-12

2-(3-fluorophenyl)methyl-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[(3-fluorophenyl)methyl]-6-(3-methoxyphenyl)pyridazin-3-one
• 2-(3-fluorophenyl)methyl-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C18H15FN2O2/c1-23-16-7-3-5-14(11-16)17-8-9-18(22)21(20-17)12-13-4-2-6-15(19)10-13/h2-11H,12H2,1H3
• InChI Key： PDXZYOPCATWSDK-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(F)=C2)N=C(C2=CC=CC(OC)=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-(3-fluorophenyl)methyl-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one

Introduction to 2-(3-fluorophenyl)methyl-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one (CAS No. 922926-76-9)

2-(3-fluorophenyl)methyl-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one, identified by the CAS number 922926-76-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyridazine class, which is well-documented for its role in medicinal chemistry as a scaffold for developing drugs targeting various therapeutic areas.

The structural motif of 2-(3-fluorophenyl)methyl-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one incorporates both fluorine and methoxy substituents on aromatic rings, which are known to modulate the electronic and steric properties of the molecule. The presence of these functional groups makes it an intriguing candidate for further investigation, particularly in the context of drug discovery and development.

In recent years, there has been a growing interest in pyridazine derivatives due to their demonstrated efficacy in several pharmacological applications. The compound’s dual aromatic and heterocyclic nature suggests potential interactions with biological targets such as enzymes and receptors. Specifically, the fluorine atom is known to enhance metabolic stability and binding affinity, while the methoxy group can influence solubility and bioavailability.

Recent studies have highlighted the importance of 2-(3-fluorophenyl)methyl-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one in the development of novel therapeutic agents. Research indicates that this compound exhibits promising pharmacological properties, including anti-inflammatory, antioxidant, and potentially anticancer effects. These findings are supported by in vitro and in vivo studies that demonstrate its ability to modulate key signaling pathways involved in disease progression.

The synthesis of 2-(3-fluorophenyl)methyl-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine and methoxy groups at specific positions on the aromatic rings necessitates careful selection of reagents and catalysts. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired molecular architecture efficiently.

The pharmacokinetic profile of 2-(3-fluorophenyl)methyl-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one is another critical aspect that has been extensively studied. Preliminary data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a suitable candidate for further clinical development. Additionally, its chemical stability under various storage conditions enhances its viability as a pharmaceutical intermediate.

From a regulatory perspective, 2-(3-fluorophenyl)methyl-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one (CAS No. 922926-76-9) must comply with international standards set by agencies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA). These regulations ensure that the compound meets stringent quality control measures before being approved for use in pharmaceutical formulations.

The future prospects of 2-(3-fluorophenyl)methyl-6-(3-methoxyphenyl)-2,3-dihydropyridazin-3-one are promising, with ongoing research aimed at elucidating its mechanism of action and identifying potential therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical trials. This compound represents a valuable asset in the quest for novel treatments across multiple disease indications.

In conclusion, 2-(fluorophenyl)methyl-6-(methoxyphenyl)-dihydropyridazin-one (CAS No. 922926-76-9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique chemical properties and promising biological activities make it a compelling subject for further investigation. As research progresses, this molecule is poised to contribute to advancements in drug discovery and development.